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Compound of Interest

Compound Name: Nikkomycin

Cat. No.: B1203212

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Nikkomycin, a nucleoside-peptide antibiotic. The following procedural guidance is designed
to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the GHS classification of Nikkomycin Z. While some
safety data sheets (SDS) classify it as a non-hazardous substance, other sources indicate it
may cause skin, eye, and respiratory irritation.[1] Therefore, a conservative approach is
strongly recommended. All personnel should treat Nikkomycin as a potentially hazardous
substance and adhere to the following PPE requirements.

Table 1: Personal Protective Equipment (PPE) for Handling Nikkomycin
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PPE Category Specification Rationale
) o Prevents skin contact with the
Hand Protection Nitrile gloves
powdered substance.
Safety glasses with side Protects eyes from airborne

Eye Protection _ _
shields or goggles particles.

Minimizes inhalation of fine

powder, especially when

Respiratory Protection N95 or equivalent dust mask ) N
handling larger quantities or
when not using a fume hood.

) Protects clothing and skin from

Body Protection Standard laboratory coat

contamination.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and prevent
contamination.

Preparation:

Don all required PPE as specified in Table 1.

Prepare a dedicated and uncluttered workspace.

Ensure a chemical spill kit is readily accessible.

If possible, perform all manipulations of powdered Nikkomycin within a certified chemical
fume hood or a ventilated balance enclosure to control dust.

Weighing and Solution Preparation:

o Carefully weigh the required amount of Nikkomycin powder. Avoid creating dust clouds.
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e When preparing solutions, slowly add the solvent to the powder to prevent splashing.
Nikkomycin Z is soluble in water.[2]

» Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

Storage:

» Store Nikkomycin in a tightly sealed container.[2]

o Keep in a dry, well-ventilated place.[2]

e The recommended storage temperature is 2-8°C.[2]

Disposal Plan: Managing Nikkomycin Waste

Proper disposal of Nikkomycin waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Solid Waste:

o Contaminated Materials: Used gloves, weigh boats, and other disposable materials
contaminated with Nikkomycin should be placed in a sealed, labeled bag and disposed of
as chemical waste.

¢ Unused Nikkomycin: Unused or expired Nikkomycin powder should be disposed of as
chemical waste through your institution's Environmental Health and Safety (EHS) office. Do
not discard it in the regular trash.

Liquid Waste:

e Aqueous Solutions: Aqueous solutions of Nikkomycin should be collected in a designated,
labeled waste container. Do not pour solutions down the drain unless explicitly permitted by
your institution's EHS guidelines for non-hazardous waste. Given the conflicting hazard data,
it is prudent to treat it as chemical waste.

» Empty Containers: Empty Nikkomycin containers should be triple-rinsed with a suitable
solvent (e.g., water). The rinsate should be collected and disposed of as chemical waste.
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After rinsing, deface the label and dispose of the container according to your institution's

guidelines for clean glassware or plasticware.

Spill Management:

o Evacuate and Alert: Alert others in the vicinity of the spill. If the spill is large or in a poorly

ventilated area, evacuate the immediate area.

» Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean

the spill.

o Containment: For a powder spill, gently cover it with damp paper towels to avoid generating

dust. For a liquid spill, contain it with absorbent material.

o Cleanup: Carefully scoop the contained material into a labeled waste container. Clean the

spill area with soap and water.

o Disposal: Dispose of all cleanup materials as chemical waste.

o Reporting: Report the spill to your laboratory supervisor and EHS office.

Quantitative Data Summary

Table 2: Properties of Nikkomycin Z

Property Value

Molecular Formula C20H25N5010

Molecular Weight 495.44 g/mol

CAS Number 59456-70-1

Appearance Powder

Solubility Soluble in water (5 mg/mL)[2]

Storage Temperature 2-8°C[2]
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Workflow for Safe Handling of Nikkomycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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